BE“GHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of the Environmental
Impact of Sebuthylazine and Alternative
Herbicides

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sebuthylazine

Cat. No.: B166565

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of the triazine
herbicide Sebuthylazine with other commonly used herbicides from different chemical classes.
The following sections present a summary of their environmental fate, ecotoxicological effects,
and the methodologies used to determine these parameters.

Environmental Fate and Transport

The potential for a herbicide to impact non-target environments is largely determined by its
persistence in soil and water and its mobility. Key parameters for assessing this are the soil
half-life (DT50) and the soil organic carbon-water partitioning coefficient (Koc).
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. Chemical Soil Half-life Soil Sorption Mobility
Herbicide ;
Class (DT50) (days) (Koc) (mL/g) Potential
No specific data
found, but
) o triazines

Sebutylazine Triazine 25-30[1] . Moderate to Low
generally exhibit
moderate to low
mobility.

Atrazine Triazine 13 - 261[2] 100 High

Terbuthylazine Triazine 6.7 - 104[3] 151-514 Low to Moderate

26 (silt clay soil)

Low potential for

Nicosulfuron Sulfonylurea ] High
[4] adsorption[5]

Glycine 24,000 (binds
Glyphosate o 7 - 60[6] ) ) Low

derivative tightly to soil)[7]

0.13-5.0 L/kg _ o
) ) High (anionic
Mesotrione Triketone 4.5 - 32[8] (pH dependent) form)
orm

(8]

Ecotoxicological Profile

The toxicity of herbicides to non-target organisms is a critical aspect of their environmental risk
assessment. The following table summarizes acute toxicity data for various aquatic and

terrestrial organisms. The values are expressed as the median lethal dose (LD50) for terrestrial
organisms and the median lethal or effective concentration (LC50/EC50) for aquatic organisms.
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Toxicity Value

. . . . Toxicity
Herbicide Organism Endpoint (mglkg or .
Classification
mgl/L)
_ Data not
Sebutylazine _ - - -
available
Rainbow Trout
) Moderately to
Atrazine (Oncorhynchus 96-h LC50 45-11 ) )
) Slightly Toxic
myKkiss)
) Moderately to
Daphnia magna 48-h EC50 6.9-29 ) i
Highly Toxic
Green Algae
(Selenastrum 72-h EC50 0.043 Very Highly Toxic
capricornutum)
Bobwhite Quail Acute Oral LD50 940 Slightly Toxic
Rainbow Trout
Terbuthylazine (Oncorhynchus 96-h LC50 3.4[9] Moderately Toxic
mykiss)
Daphnia magna 48-h EC50 21.2[9] Slightly Toxic
Green Algae
(Selenastrum 72-h EC50 0.019 Very Highly Toxic
capricornutum)
) ) Practically Non-
Bobwhite Quail Acute Oral LD50  >2000 )
toxic
Rainbow Trout .
) Practically Non-
Nicosulfuron (Oncorhynchus 96-h LC50 >1000[4] (o
oxic
myKkiss)
) Practically Non-
Daphnia magna 48-h EC50 >1000[4] ]
toxic
Green Algae
(Selenastrum 72-h EC50 0.0087 (NOEC) -

capricornutum)
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Practically Non-

Bobwhite Quail Acute Oral LD50  >2000[4] ]
toxic
Rainbow Trout Slightly to
Glyphosate (Oncorhynchus 96-h LC50 >10 - >1000[10] Practically Non-
mykiss) toxic
i Practically Non-
Daphnia magna 48-h EC50 >100 )
toxic
Green Algae
(Selenastrum 72-h EC50 >1 Slightly Toxic
capricornutum)
) ] Practically Non-
Bobwhite Quail Acute Oral LD50  >2000 ]
toxic
Rainbow Trout .
) Practically Non-
Mesotrione (Oncorhynchus 96-h LC50 >120 toxi
oxic
myKkiss)
) Practically Non-
Daphnia magna 48-h EC50 >120 ]
toxic
Green Algae
(Selenastrum 72-h EC50 4.8 Moderately Toxic
capricornutum)
] ] Practically Non-
Bobwhite Quail Acute Oral LD50 >2000

toxic

Experimental Protocols

The environmental fate and ecotoxicity data presented in this guide are typically generated
following standardized international guidelines, primarily those developed by the Organisation
for Economic Co-operation and Development (OECD). These protocols ensure data quality and
comparability across different studies and substances.

Environmental Fate Protocols
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Aerobic and Anaerobic Transformation in Soil (OECD 307): This test guideline is designed to
evaluate the rate and pathway of degradation of a chemical in soil under both aerobic and
anaerobic conditions.[7][11][12][13][14] The test substance, typically radiolabelled, is applied
to soil samples which are then incubated in the dark under controlled temperature and
moisture. At various time points, soil samples are analyzed to determine the concentration of
the parent substance and its transformation products. This allows for the calculation of the
soil half-life (DT50).

Adsorption - Desorption Using a Batch Equilibrium Method (OECD 106): This method is used
to determine the adsorption and desorption potential of a chemical in soil. The test involves
equilibrating a solution of the test substance with a soil sample of known properties. The
concentration of the substance in the solution is measured before and after equilibration to
determine the amount adsorbed to the soil. This data is used to calculate the soil organic
carbon-water partitioning coefficient (Koc), which is a key indicator of a substance's mobility
in soil.

Ecotoxicological Protocols

Fish, Acute Toxicity Test (OECD 203): This test evaluates the acute lethal toxicity of a
substance to fish. Fish are exposed to the test substance in water for a 96-hour period.
Mortalities are recorded at 24, 48, 72, and 96 hours, and the concentration that is lethal to
50% of the test fish (LC50) is calculated.

Daphnia sp. Acute Immobilisation Test (OECD 202): This test assesses the acute toxicity of a
substance to aquatic invertebrates, specifically Daphnia magna.[1][15][16][17][18] Young
daphnids are exposed to the test substance for 48 hours, and the number of immobilized
individuals is recorded. The effective concentration that causes immobilization in 50% of the
daphnids (EC50) is then determined.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test
determines the effect of a substance on the growth of freshwater algae.[19][20][21][22][23] A
culture of algae is exposed to various concentrations of the test substance over a 72-hour
period. The growth of the algae is measured, and the concentration that inhibits growth by
50% (EC50) is calculated.

Visualizations
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Degradation Pathway of Sebuthylazine

The following diagram illustrates the primary degradation pathways of Sebuthylazine in the
environment, which primarily involves N-dealkylation and hydroxylation.
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Click to download full resolution via product page

Caption: Simplified degradation pathway of Sebuthylazine.

Experimental Workflow for Soil Persistence Study
(OECD 307)

This diagram outlines the key steps involved in determining the soil half-life of a herbicide
according to the OECD 307 guideline.
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Caption: Workflow for determining herbicide soil persistence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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